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Compound of Interest

Compound Name: Boc-lys(ME)2-OH

Cat. No.: B558168

This guide provides immediate and essential safety protocols, logistical information, and
detailed operational and disposal plans for the handling of Boc-lys(ME)2-OH. It is intended for
researchers, scientists, and professionals in drug development to ensure safe laboratory
practices and build confidence in chemical handling procedures.

I. Chemical and Physical Properties

A summary of the key physical and chemical properties of Boc-lys(ME)2-OH is presented
below. This information is critical for safe handling and storage.

Property Value

Molecular Weight 274.36 g/mol [1]

Molecular Formula C13H26N204[1]

Appearance White to off-white solid

Storage Temperature -20°C for long-term storage is recommended.
Solubility Soluble in organic solvents like DMSO.

Il. Personal Protective Equipment (PPE)

To ensure personal safety and prevent exposure, the following personal protective equipment
is mandatory when handling Boc-lys(ME)2-OH.
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PPE Category Item Specifications

Chemical splash goggles that
Eye Protection Safety Goggles are compliant with ANSI Z87.1
standards.

Nitrile or neoprene gloves are

recommended. Always consult
Hand Protection Chemical-Resistant Gloves the manufacturer's glove

compatibility chart for specific

breakthrough times.

Along-sleeved lab coat, fully
buttoned, is required. For tasks

Body Protection Laboratory Coat with a higher risk of splashing,
a chemical-resistant apron

should be worn.

All handling of the powdered

form or preparation of solutions
Respiratory Protection Fume Hood / Respirator should be conducted in a

certified chemical fume hood to

avoid inhalation of dust.

lll. Operational Plan: Step-by-Step Handling
Protocol

Proper handling from receipt to disposal is crucial for both safety and maintaining the integrity
of the compound.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the compound in a tightly sealed container in a cool, dry, and dark place.

For long-term storage, maintain a temperature of -20°C.
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. Preparation and Handling:

All manipulations, including weighing and solution preparation, should be performed within a
certified chemical fume hood.

Before handling, ensure all necessary PPE is correctly worn.
Use designated spatulas and weighing boats for transferring the solid compound.
To minimize dust generation, handle the powder gently.

When preparing solutions, add the solvent to the solid slowly to avoid splashing. Boc-
lys(ME)2-OH is soluble in solvents such as DMSO.

. In Case of a Spill:

Minor Spill: If a small amount of solid is spilled, carefully sweep it up with an appropriate tool
and place it in a sealed container for hazardous waste disposal.

Major Spill: In the event of a larger spill, evacuate the area and follow your institution's
emergency spill response procedures.

Avoid generating dust during cleanup.

IV. Disposal Plan

Proper disposal of Boc-lys(ME)2-OH and associated waste is critical to prevent environmental
contamination and comply with regulations.

e Unused Compound: Dispose of the unused chemical as hazardous waste in a properly
labeled and sealed container.

» Contaminated Materials: Any materials that have come into contact with the compound, such
as gloves, weighing boats, and pipette tips, should be disposed of in a designated hazardous
waste container.

e Solutions: Aqueous and organic solutions containing Boc-lys(ME)2-OH should be collected
in separate, clearly labeled hazardous waste containers. Do not pour solutions down the
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o Follow all local, state, and federal regulations for chemical waste disposal.

V. Workflow for Handling Boc-lys(ME)2-OH

The following diagram illustrates the logical workflow for the safe handling of Boc-lys(ME)2-OH

from receipt to disposal.
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Caption: Workflow for Safe Handling of Boc-lys(ME)2-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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